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Compound of Interest

Compound Name: 3-(Ethylamino)phenol

Cat. No.: B1269045

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe handling and
storage of 3-(Ethylamino)phenol (CAS No. 621-31-8). Adherence to these guidelines is crucial
to minimize risks and ensure a safe laboratory environment. This compound is an organic
intermediate commonly used in the synthesis of dyes and pharmaceuticals. It may pose health
risks, including skin, eye, and respiratory irritation.[1]

Section 1: Physicochemical and Hazard Data

A summary of the key physicochemical properties and hazard information for 3-
(Ethylamino)phenol is presented below. This data is essential for understanding its behavior

and potential hazards.

Table 1: Physicochemical Properties of 3-(Ethylamino)phenol
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Property Value Reference
Molecular Formula CsH11NO [2][3]
Molecular Weight 137.18 g/mol [2][3][4]

Very viscous deep orange
Appearance o ) [2][3]
liquid or solid (powder)

Melting Point 56-62 °C (133-144 °F) [2][5]
. ) 176 °C (349 °F) at 12 mmHg;
Boiling Point [2][4][5]
282 °C

N Slightly soluble in water (0.1 to
Solubility R [2]
1 mg/mL at 18°C)

N-Ethyl-m-aminophenol, m-
Synonyms ] [2][3]
(Ethylamino)phenol

Table 2: Hazard Identification and Classification

Hazard Class GHS Classification  Signal Word Hazard Statements

H302: Harmful if

Acute Toxicity, Oral Category 4 Warning
swallowed
Skin _ H315: Causes skin
) o Category 2 Warning o
Corrosion/Irritation irritation
Serious Eye ) H319: Causes serious
. Category 2 Warning o
Damage/Irritation eye irritation
Specific target organ ] H335: May cause
o Category 3 Warning ] o
toxicity respiratory irritation

Data compiled from multiple safety data sheets.[1]

Section 2: Experimental Protocols for Safe Handling
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The following protocols outline the necessary precautions and procedures for handling 3-
(Ethylamino)phenol in a laboratory setting.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure.
e Eye and Face Protection: Wear chemical safety goggles and a face shield.[1]
o Skin Protection:

o Wear a lab coat. For potential splashes, a butyl rubber or neoprene apron is
recommended.[6]

o Gloves must be worn. For incidental contact, double-layered nitrile gloves are suitable. For
direct handling of concentrated solutions, heavy-duty neoprene or butyl gloves over nitrile
gloves are advised.[1][6] Gloves must be inspected before use and changed immediately
if contaminated.[1]

o Respiratory Protection: If dust or aerosols can be generated, use a NIOSH-approved
respirator.[1] All handling of the solid form should be done in a way that minimizes dust
generation.[7]

Engineering Controls

o Ventilation: Always handle 3-(Ethylamino)phenol in a certified chemical fume hood to
minimize inhalation exposure.[1][7]

o Safety Equipment: An eyewash station and safety shower must be readily accessible in the
immediate work area.[8]

Handling Procedures

e Preparation:
o Review the Safety Data Sheet (SDS) thoroughly before starting any work.[8]

o Ensure all necessary PPE is available and in good condition.
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o Have a spill kit readily accessible.

e Handling:

[e]

Conduct all work in a chemical fume hood.[6][7]

o

Use the smallest amount of the chemical necessary for the experiment.

[¢]

Avoid direct contact with skin, eyes, and clothing.[1][7]

[e]

Do not eat, drink, or smoke in the laboratory.[8]

[e]

Wash hands thoroughly after handling, even if gloves were worn.[8]

Section 3: Storage Procedures

Proper storage is critical to maintain the chemical's integrity and prevent accidents.

Container: Store in a tightly sealed, properly labeled container.[7][9]

e Location: Keep the container in a cool, dry, and well-ventilated area designated for chemical
storage.[7][9]

e Incompatibilities: Store away from strong oxidizing agents, strong bases, isocyanates,
halogenated organics, peroxides, epoxides, anhydrides, and acid halides.[2] Phenols are
weak organic acids and can react exothermically with bases.[2]

e Environmental Factors: Protect from light, moisture, and air.[2][6] The chemical may be
sensitive to prolonged air exposure.[2]

Section 4: Emergency Procedures

Spill Response
e Small Spills:

o Alert others in the area.
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o Wearing appropriate PPE, contain the spill with an absorbent material (e.g., vermiculite,
sand).

o Carefully sweep up the absorbed material into a labeled hazardous waste container.[1][8]

o Clean the spill area with a suitable solvent (e.g., isopropanol), followed by soap and water.

[9]

o Large Spills:
o Evacuate the area immediately.

o Contact your institution's Environmental Health and Safety (EHS) department.[9]

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[7]

« Skin Contact: Immediately flush the affected skin with plenty of water for at least 15 minutes
while removing contaminated clothing. Wash the area with soap and water. Seek medical
attention if irritation develops.[7]

« Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen. If
breathing has stopped, provide artificial respiration. Seek immediate medical attention.[7]

 Ingestion: Do not induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of
milk or water. Never give anything by mouth to an unconscious person. Seek immediate
medical attention.[7]

Section 5: Waste Disposal

e Collection: Collect all waste materials (including contaminated absorbent materials and PPE)
in a designated, clearly labeled, and chemically resistant container.[9]

o Storage: Store the waste container in a designated satellite accumulation area that is cool,
dry, and well-ventilated, away from incompatible materials.[9]
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» Disposal: Arrange for disposal through your institution's licensed hazardous waste disposal

service. Do not dispose of down the drain or in regular trash.[1][9]

Section 6: Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and storage of 3-

(Ethylamino)phenol.
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Click to download full resolution via product page

Caption: Workflow for safe handling of 3-(Ethylamino)phenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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